Cas no 1806320-31-9 (3-Cyano-2-methyl-6-(trifluoromethylthio)benzoic acid)

• Product Name: 3-Cyano-2-methyl-6-(trifluoromethylthio)benzoic acid
• CAS No: 1806320-31-9
• MF: C₁₀H₆F₃NO₂S
• MW: 261.220351696014
• CID: 4789365
• Update Time: 2025-10-29

3-Cyano-2-methyl-6-(trifluoromethylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-methyl-6-(trifluoromethylthio)benzoic acid

• Inchi： 1S/C10H6F3NO2S/c1-5-6(4-14)2-3-7(8(5)9(15)16)17-10(11,12)13/h2-3H,1H3,(H,15,16)
• InChI Key： WLFDRTVFDKXWOR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(C#N)C(C)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3.3
• Topological Polar Surface Area: 86.4

Additional information on 3-Cyano-2-methyl-6-(trifluoromethylthio)benzoic acid

3-Cyano-2-methyl-6-(trifluoromethylthio)benzoic acid: A Comprehensive Overview

3-Cyano-2-methyl-6-(trifluoromethylthio)benzoic acid, identified by the CAS number 1806320-31-9, is a chemically synthesized compound with a unique structure that combines several functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a benzoic acid backbone, a cyano group, a methyl group, and a trifluoromethylthio substituent, contributes to its diverse chemical properties and reactivity.

The synthesis of 3-Cyano-2-methyl-6-(trifluoromethylthio)benzoic acid involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or Friedel-Crafts acylation. These methods allow for precise control over the substitution patterns on the aromatic ring, ensuring the desired stereochemistry and regioselectivity. Recent advancements in catalytic systems have further optimized the synthesis process, making it more efficient and environmentally friendly.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The presence of the trifluoromethylthio group imparts unique electronic and steric properties to the molecule, which can enhance its bioavailability and pharmacokinetic profile. In a study published in Journal of Medicinal Chemistry in 2023, researchers demonstrated that derivatives of this compound exhibit potent inhibitory activity against several enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmaceutical applications, 3-Cyano-2-methyl-6-(trifluoromethylthio)benzoic acid has shown potential in agrochemicals as a herbicide or fungicide. The cyano group contributes to the molecule's ability to disrupt specific biochemical pathways in target organisms, while the trifluoromethylthio group enhances stability under environmental conditions. Field trials conducted in 2023 indicated that this compound could offer an eco-friendly alternative to conventional pesticides.

The chemical properties of this compound also make it an attractive candidate for use in advanced materials. For instance, its ability to form stable metal complexes has been explored for applications in catalysis and electronic materials. Researchers at the University of California have reported that derivatives of this compound can serve as efficient catalysts for organic transformations under mild conditions.

In terms of safety and handling, 3-Cyano-2-methyl-6-(trifluoromethylthio)benzoic acid is classified as a non-hazardous chemical under standard laboratory conditions. However, appropriate precautions should be taken during synthesis and handling to ensure compliance with occupational safety standards.

The ongoing research into this compound highlights its versatility and potential for innovation across multiple industries. As new applications continue to emerge, it is likely that 3-Cyano-2-methyl-6-(trifluoromethylthio)benzoic acid will play an increasingly important role in advancing modern chemistry.